Cas no 1327301-34-7 (N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• CAS No: 1327301-34-7
• MF: C₁₅H₁₇ClN₂OS
• MW: 308.826281309128
• CID: 6372801
• PubChem ID: 49719188
• Update Time: 2025-06-07

N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• 1327301-34-7
• CHEMBL4933884
• F5860-1562
• AKOS024525279
• N-[2-(4-chlorophenyl)ethyl]-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• N-(4-chlorophenethyl)-2-(2,4-dimethylthiazol-5-yl)acetamide

• Inchi： 1S/C15H17ClN2OS/c1-10-14(20-11(2)18-10)9-15(19)17-8-7-12-3-5-13(16)6-4-12/h3-6H,7-9H2,1-2H3,(H,17,19)
• InChI Key： XEWABGUZGFAXFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(CC1=C(C)N=C(C)S1)=O

Computed Properties

• Exact Mass: 308.0750120g/mol
• Monoisotopic Mass: 308.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide

N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide (CAS No. 1327301-34-7): An Overview

N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide (CAS No. 1327301-34-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide is characterized by a thiazole ring substituted with a 4-chlorophenyl group and a 2,4-dimethyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound. Thiazoles are known for their ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and coordination chemistry. Additionally, the chlorophenyl group enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes.

Recent studies have focused on the synthesis of N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide using various methodologies. One notable approach involves the reaction of 2-chloroacetyl chloride with 4-chlorophenethylamine in the presence of a base such as triethylamine. This reaction yields an intermediate that is subsequently treated with 2,4-dimethylthiazole to form the final product. Another method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. These synthetic routes are not only efficient but also environmentally friendly, making them attractive for large-scale production.

The biological activity of N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide has also demonstrated potential as an antitumor agent. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to treatment. These findings highlight the multifaceted therapeutic potential of this compound.

The pharmacokinetic properties of N-2-(4-chlorophenyl)ethyl-2-(2,4-dimethyl-1,3-thiazol-5-y l)acetamide have also been investigated to assess its suitability for clinical applications. Preclinical studies have demonstrated that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver via cytochrome P450 enzymes and excreted mainly through urine and feces. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, N-2-(4-chlorophenyl)ethyl - 2 -( 2 , 4 -dimeth yl - 1 , 3 -th iazol - 5 - yl )ace t amide (CAS No. 1327301 - 34 -7) is a versatile compound with significant potential in various pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.